5-phenethyl-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-phenyl-5-(2-phenylethyl)-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C23H22N4OS/c28-22-20-21(29-23(24-20)26-14-7-8-15-26)19(18-11-5-2-6-12-18)25-27(22)16-13-17-9-3-1-4-10-17/h1-6,9-12H,7-8,13-16H2
• InChI Key: GBBNHCYGGMANCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CCC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C23H22N4OS
• Molecular Weight: 402.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazolo[4,5-d]pyridazin-4(5H)-one core would likely contribute significantly to the compound’s properties.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed chemical reactions analysis. The compound’s reactivity would likely be influenced by the presence of the thiazolo[4,5-d]pyridazin-4(5H)-one core and the other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the thiazolo[4,5-d]pyridazin-4(5H)-one core might influence the compound’s polarity, solubility, and stability.

Scientific Research Applications

Synthesis and Biological Activity

A study by Demchenko et al. (2015) explores the synthesis and in vivo analgesic and anti-inflammatory activities of novel thiazolo[4,5-d]pyridazinones. These compounds were synthesized through reactions of methyl 5-benzoyl(α-furoyl or α-thienyl)-2-aminosubstituted-thiazol-4-carboxylates with hydrazine, showcasing a methodological approach to developing compounds with potential biological activities (Demchenko et al., 2015).

Antimicrobial Activities

Research by Sowmya et al. (2017) introduces fluorinated pyrrole incorporated 2-thiazolyl hydrazone motifs, tested for their antibacterial, antifungal, and anti-tuberculosis activities. Their findings indicate that specific compounds exhibit significant inhibitory effects, highlighting the therapeutic potential of structurally similar compounds in treating infectious diseases (Sowmya et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. If this compound has biological activity, it could interact with various proteins or enzymes in the body, but this would need to be determined experimentally.

Future Directions

Future research on this compound could involve determining its synthesis, characterizing its physical and chemical properties, and investigating its potential biological or pharmacological activity.